Cas no 2228329-80-2 (4-(3-bromo-5-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one
• CAS No: 2228329-80-2
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 5883807
• PubChem ID: 165789883
• Update Time: 2025-05-22

4-(3-bromo-5-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one
• EN300-1916994
• 2228329-80-2

• Inchi： 1S/C11H12BrNO/c1-7-2-8(4-10(12)3-7)9-5-11(14)13-6-9/h2-4,9H,5-6H2,1H3,(H,13,14)
• InChI Key： DZDHSQBDCTZREY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1CC(NC1)=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one (CAS No. 2228329-80-2)

4-(3-bromo-5-methylphenyl)pyrrolidin-2-one (CAS No. 2228329-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrrolidinone derivative is characterized by its unique molecular structure, combining a pyrrolidin-2-one core with a 3-bromo-5-methylphenyl substituent. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's bromine and methyl functional groups contribute to its reactivity, enabling diverse chemical transformations. Researchers have explored its potential in drug discovery, especially in targeting neurological disorders and inflammatory conditions. Recent studies highlight its role as a precursor in the synthesis of kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

In the context of green chemistry, 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one has been investigated for its compatibility with sustainable synthetic protocols. The push for eco-friendly synthesis has led to optimized routes that minimize hazardous byproducts, addressing the pharmaceutical industry's focus on Environmental, Social, and Governance (ESG) compliance. This aligns with trends in AI-driven molecular design, where computational tools predict efficient pathways for its production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Its physicochemical properties, including solubility and stability under various conditions, are frequently studied to ensure reproducibility in industrial applications. The compound's crystallinity and melting point data are also essential for formulation scientists working on solid-dose pharmaceuticals.

From a commercial perspective, CAS No. 2228329-80-2 is listed in catalogs of fine chemical suppliers, with purity grades ranging from >95% to >98%. Its pricing and availability fluctuate based on demand from contract research organizations (CROs) and generic drug manufacturers. The compound's patent landscape is another area of interest, as innovators seek to protect derivatives with enhanced bioavailability or target selectivity.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This positions 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one at the forefront of next-generation therapeutics, a topic dominating scientific conferences and investment forums. Additionally, its potential in crop protection formulations is being explored, leveraging its halogenated structure for pesticidal activity.

Safety assessments indicate that proper handling protocols are necessary, though it is not classified under stringent regulatory categories. Storage recommendations typically emphasize protection from moisture and light to maintain stability. These precautions are standard for similar heterocyclic compounds used in research settings.

In summary, 4-(3-bromo-5-methylphenyl)pyrrolidin-2-one exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatility continues to inspire research across multiple disciplines, from oncology drug development to material science. As synthetic methodologies advance, this compound is poised to play an even greater role in addressing unmet medical and agricultural needs.